Cas no 24966-13-0 (3-cyclopropanecarbonylpyridine)

3-Cyclopropanecarbonylpyridine is a versatile heterocyclic compound featuring a pyridine ring substituted with a cyclopropanecarbonyl group. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The cyclopropane moiety enhances steric and electronic properties, while the pyridine core offers a robust scaffold for further functionalization. Its balanced lipophilicity and moderate polarity facilitate applications in medicinal chemistry, particularly as an intermediate in the development of bioactive molecules. The compound’s well-defined synthetic pathway and compatibility with diverse reaction conditions underscore its utility in research and industrial settings. Its stability under standard handling conditions further enhances its practicality for laboratory use.
3-cyclopropanecarbonylpyridine structure
24966-13-0 structure
Product Name:3-cyclopropanecarbonylpyridine
CAS No:24966-13-0
MF:C9H9NO
MW:147.173862218857
MDL:MFCD09864467
CID:855353
PubChem ID:329775690
Update Time:2025-05-22

3-cyclopropanecarbonylpyridine Chemical and Physical Properties

Names and Identifiers

    • Cyclopropyl(pyridin-3-yl)methanone
    • Cyclopropyl(3-pyridyl)methanone
    • 3-pyridyl cyclopropyl ketone
    • cyclopropyl 3-pyridyl ketone
    • cyclopropyl pyridin-3-yl ketone
    • Cyclopropyl(3-pyridinyl)methanone
    • cyclopropyl(3-pyridinyl)methanone(SALTDATA: FREE)
    • Cyclopropyl-3-pyridinyl-keton
    • Cyclopropyl-3-pyridyl-keton
    • cyclopropylpyridin-3-yl methanone
    • Methanone,cyclopropyl-3-pyridinyl
    • 3-cyclopropanecarbonylpyridine
    • MDL: MFCD09864467
    • Inchi: 1S/C9H9NO/c11-9(7-3-4-7)8-2-1-5-10-6-8/h1-2,5-7H,3-4H2
    • InChI Key: OEZHRMMVHKXDSX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)C1CC1

Computed Properties

  • Exact Mass: 147.06800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2

Experimental Properties

  • Flash Point: 126℃
  • PSA: 29.96000
  • LogP: 1.67430

3-cyclopropanecarbonylpyridine Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T

3-cyclopropanecarbonylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-cyclopropanecarbonylpyridine Pricemore >>

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Additional information on 3-cyclopropanecarbonylpyridine

3-Cyclopropanecarbonylpyridine (CAS No. 24966-13-0): A Versatile Building Block in Modern Organic Synthesis

3-Cyclopropanecarbonylpyridine (CAS No. 24966-13-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyridine ring with a cyclopropanecarbonyl moiety, makes it a valuable intermediate for designing novel bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this molecule stands out due to its potential applications in medicinal chemistry, catalysis, and material science.

The chemical name 3-cyclopropanecarbonylpyridine reflects its molecular architecture, where the cyclopropane group is directly attached to a carbonyl functionality, which is further linked to the pyridine ring. This arrangement offers exceptional reactivity, enabling chemists to explore diverse synthetic pathways. Researchers often search for "3-cyclopropanecarbonylpyridine synthesis" or "CAS 24966-13-0 applications" to understand its role in modern organic transformations. Its compatibility with cross-coupling reactions and nucleophilic substitutions makes it a preferred choice for constructing complex molecular frameworks.

In recent years, the compound has been studied for its potential in central nervous system (CNS) drug development, owing to the pyridine scaffold's prevalence in neurologically active compounds. Searches like "3-cyclopropanecarbonylpyridine in CNS drugs" highlight its relevance in addressing neurodegenerative diseases, a hot topic in biomedical research. Additionally, its cyclopropane component is known to enhance metabolic stability, a critical factor in optimizing drug candidates for better pharmacokinetic profiles.

From an industrial perspective, 3-cyclopropanecarbonylpyridine is also explored in agrochemical formulations, where its structural features contribute to the development of next-generation pesticides with improved efficacy and environmental safety. Queries such as "CAS 24966-13-0 in crop protection" indicate growing interest in sustainable agriculture solutions. The compound's ability to act as a ligand in catalytic systems further expands its utility in green chemistry initiatives, aligning with global trends toward eco-friendly synthetic methodologies.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 3-cyclopropanecarbonylpyridine, ensuring high purity for research and industrial applications. Scientists frequently search for "3-cyclopropanecarbonylpyridine analytical methods" to refine their protocols. The compound's stability under various conditions also makes it a reliable candidate for long-term storage and transportation, a practical advantage for chemical suppliers and end-users alike.

In summary, 3-cyclopropanecarbonylpyridine (CAS No. 24966-13-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its integration into cutting-edge research underscores its importance as a building block for innovation, particularly in drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this molecule remains a subject of intense study and commercial interest.

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